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Compound of Interest

Compound Name: Chloroacetone

Cat. No.: B047974

For researchers, scientists, and drug development professionals, the safe handling of
hazardous chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the use of Chloroacetone, a flammable, toxic, and corrosive
compound. Adherence to these procedures is critical to ensure a safe laboratory environment.

Immediate Safety & Hazard Information

Chloroacetone is a highly hazardous substance that can be fatal if inhaled or absorbed
through the skin.[1][2][3] It is corrosive and can cause severe burns to the skin, eyes, and
respiratory tract.[1][3][4] As a lachrymator, it can cause tearing and irritation upon exposure.[1]
The vapor is heavier than air and can travel, posing a flashback and explosion hazard.[5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Chloroacetone.
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Property Value

Flash Point 32 °C (89.6 °F)[1][6]
Boiling Point 119 °C (246.2 °F)[6]
Vapor Density 3.19 (Air = 1.0)[6]
Specific Gravity 1.160[6]

Oral LD50 (Rat) 100 mg/kg[3]
Dermal LD50 (Rabbit) 141 mg/kg[3]
Inhalation LC50 (Rat) 262 ppm/1H

TLV: 1 ppm; 3.8 mg/m3 C (skin) (ACGIH 1995-

Occupational Exposure Limit
1996)[4]

Operational Plan for Handling Chloroacetone

This section provides a step-by-step guide for the safe handling of Chloroacetone, from
preparation to disposal.

Pre-Handling Preparations

o Risk Assessment: Before any work begins, conduct a thorough risk assessment specific to
the planned experiment.

o Emergency Preparedness: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.[2][5] Have an appropriate fire extinguisher (dry
chemical, CO2, alcohol or polymer foam) available.[5]

» Ventilation: All work with Chloroacetone must be conducted in a properly functioning
chemical fume hood with explosion-proof ventilation.[3][6]

o Personal Protective Equipment (PPE): All personnel must be trained on the proper use of
PPE. The following PPE is mandatory:

o Eye Protection: Wear chemical splash goggles and a face shield.[5] Contact lenses should
not be worn.[5]
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o Hand Protection: Wear appropriate protective gloves. While specific breakthrough times
are not readily available, it is crucial to consult with safety equipment suppliers for
recommendations on the most protective glove material.[5]

o Skin Protection: Wear appropriate protective clothing, including a lab coat, apron, and
closed-toe shoes to prevent skin exposure.[5]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if ventilation is
inadequate, a NIOSH/MSHA approved respirator must be used.[6]

Handling Procedures

Grounding: Metal containers used for transferring Chloroacetone should be grounded and
bonded to prevent static discharge.[5]

Non-Sparking Tools: Use only non-sparking tools and equipment when handling
Chloroacetone.[2][5]

Safe Transfer: Whenever possible, use an automated or closed system to pump liquid
Chloroacetone from storage containers.[5]

Avoid Contamination: Do not eat, drink, or smoke in areas where Chloroacetone is handled.
[2][5] Wash hands thoroughly after handling.[2]

Storage: Store Chloroacetone in a tightly closed container in a cool, well-ventilated, and
dark area, away from heat, sparks, and open flames.[5][7] It should be stored in a
refrigerator/flammables cabinet.[1][6] Ensure it is stored separately from strong oxidants and
bases.[2][6]

Spill and Emergency Procedures

Minor Spill:

o Evacuate non-essential personnel from the area.[5]

o Remove all ignition sources.[5]
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o Wearing appropriate PPE, cover the spill with an inert absorbent material such as dry lime,
sand, or soda ash.[5]

o Collect the absorbed material into a covered container for disposal.[5]

o Ventilate and wash the area after clean-up is complete.[5]

e Major Spill or Leak:
o Evacuate the area immediately.
o Activate the fire alarm and contact emergency services.

o Only trained personnel with appropriate protective equipment should attempt to handle the
spill.

e EXxposure:

o Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
provide oxygen. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes while removing contaminated clothing. Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of
water to drink.[7] Seek immediate medical attention.

Disposal Plan

o Waste Characterization: Chloroacetone and any contaminated materials must be treated as
hazardous waste.[5]

o Containerization: Collect waste in a properly labeled, sealed container.
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o Disposal Method: Dispose of the waste through a licensed waste disposal company.[3]
Incineration in a facility equipped with an afterburner and scrubber is a recommended
method.[2] Do not dispose of Chloroacetone down the drain.

Visualizing Safety: Procedural Flowchart

The following diagram illustrates the logical workflow for safely handling Chloroacetone and
the appropriate emergency responses.
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Chloroacetone Handling and Emergency Workflow
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Caption: Workflow for safe handling and emergency response for Chloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Chloroacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047974#personal-protective-equipment-for-handling-
chloroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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